Cas no 169206-07-9 (2-(1-piperazinyl)-Oxazolo[5,4-c]pyridine)

2-(1-piperazinyl)-Oxazolo[5,4-c]pyridine structure
169206-07-9 structure
Product Name:2-(1-piperazinyl)-Oxazolo[5,4-c]pyridine
CAS No:169206-07-9
MF:C10H12N4O
MW:204.228481292725
CID:1107466
PubChem ID:10058732
Update Time:2025-04-20

2-(1-piperazinyl)-Oxazolo[5,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(1-piperazinyl)-Oxazolo[5,4-c]pyridine
    • 2-(1-piperazinyl)oxazolo[5,4-c]pyridine
    • SCHEMBL6297918
    • 169206-07-9
    • DB-421854
    • SYPCIQZDUQZJNX-UHFFFAOYSA-N
    • 2-(Piperazin-1-yl)oxazolo[5,4-c]pyridine
    • Inchi: 1S/C10H12N4O/c1-2-12-7-9-8(1)13-10(15-9)14-5-3-11-4-6-14/h1-2,7,11H,3-6H2
    • InChI Key: SYPCIQZDUQZJNX-UHFFFAOYSA-N
    • SMILES: O1C2C=NC=CC=2N=C1N1CCNCC1

Computed Properties

  • Exact Mass: 204.10111102g/mol
  • Monoisotopic Mass: 204.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 54.2Ų
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